Cas no 602-01-7 (1-methyl-2,3-dinitrobenzene)

• Product Name: 1-methyl-2,3-dinitrobenzene
• CAS No: 602-01-7
• MF: C₇H₆N₂O₄
• MW: 182.133541584015
• CID: 510005
• PubChem ID: 11761
• Update Time: 2025-04-19

1-methyl-2,3-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methyl-2,3-dinitro-
• 1-methyl-2,3-dinitrobenzene
• 2,3-Dinitrotoluene
• 1,3-dinitrotoluene
• 2,3-Dinitrotoluol
• 2,3-DNT
• Benzene,1-methyl-2,3-dinitro
• Toluene,2,3-dinitro
• 602-01-7
• DTXSID4027236
• CCRIS 2837
• DTXCID407236
• NCGC00091205-01
• SCHEMBL146895
• CAS-602-01-7
• G31249
• 25321-14-6
• AKOS015888983
• Methyl Dinitrobenzene
• BRN 2212428
• Toluene, 2,3-dinitro-
• HSDB 5499
• 2 3-Dinitrotoluene
• A15676
• Q13427537
• Tox21_400034
• SY032868
• NCGC00091205-04
• EN300-125728
• 4-05-00-00865 (Beilstein Handbook Reference)
• EINECS 210-013-5
• DINITROTOLUENE
• CHEBI:142287
• SCHEMBL9850022
• MFCD00007178
• 1-Methyl-2,3-dinitro-benzene
• DB-053553
• BCP26765
• 1-Methyl-2,3-dinitrobenzene; Toluene, 2,3-dinitro- (8CI); 1-Methyl-2,3-dinitrobenzene; 2,3-DNT; 2,3-Dinitrotoluene; 2,3-Dinitrotoluol
• 2,3-DINITROTOLUENE [HSDB]
• 2,3-Dinitrotoluene, analytical standard
• AKOS015950739
• UNII-BS660NHC83
• Benzene, 1-methyl-2,3-dinitro-
• CHEMBL1531586
• BS660NHC83
• NCGC00091205-02
• dinitro-toluene
• 2,3-Dinitrotoluene, 99%
• CS-0231886
• DINITROTOLUENE, 2,3-
• NCGC00091205-03
• F9994-0667
• NS00008195

• MDL： MFCD00007178
• Inchi： 1S/C7H6N2O4/c1-5-3-2-4-6(8(10)11)7(5)9(12)13/h2-4H,1H3
• InChI Key： DYSXLQBUUOPLBB-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=CC=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 182.03300
• Monoisotopic Mass: 182.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.6A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Yellow acicular crystals
• Density: 1.5181 (rough estimate)
• Melting Point: 59-61 °C (lit.)
• Boiling Point: 315.51°C (rough estimate)
• Flash Point: 404°F
• Refractive Index: 1.5880 (estimate)
• PSA: 91.64000
• LogP: 2.85780
• Solubility: Insoluble in water

1-methyl-2,3-dinitrobenzene Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H311-H331-H341-H350-H361f-H373-H410
• Warning Statement： P201-P261-P273-P280-P301+P310-P311
• Hazardous Material transportation number：UN 3454 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 45-23/24/25-48/22-50/53-62-68
• Safety Instruction： S53; S45; S60; S61
• RTECS：XT1400000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1(a)
• HazardClass：6.1(a)
• PackingGroup：II
• Safety Term：6.1(a)
• Packing Group：II
• Risk Phrases：R45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Nitrotoluenes